Cas no 1895412-37-9 (methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate)

• Product Name: methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate
• CAS No: 1895412-37-9
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5896403
• PubChem ID: 115026857
• Update Time: 2025-05-22

methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate
• 1895412-37-9
• EN300-1071527

• Inchi： 1S/C9H14N4O2/c1-15-9(14)8-6-11-12-13(8)7-2-4-10-5-3-7/h6-7,10H,2-5H2,1H3
• InChI Key： FUVVZGQPKPYJNW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=NN1C1CCNCC1)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69Ų

Additional information on methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate

Exploring Methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate (CAS No. 1895412-37-9): Properties, Applications, and Market Insights

In the ever-evolving field of medicinal chemistry and drug discovery, methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate (CAS No. 1895412-37-9) has emerged as a compound of significant interest. This heterocyclic molecule combines a piperidine ring with a 1,2,3-triazole core, offering unique structural features that make it valuable for pharmaceutical research and other specialized applications. Its CAS number 1895412-37-9 serves as a unique identifier, ensuring precise tracking in scientific databases and regulatory documents.

The molecular structure of methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate includes a carboxylate ester functional group, which enhances its reactivity and potential for further derivatization. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of small-molecule inhibitors and bioactive compounds. The presence of both piperidine and triazole moieties contributes to its versatility, allowing it to interact with various biological targets.

One of the key areas where methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate finds application is in the synthesis of drug candidates targeting neurological disorders and infectious diseases. The piperidine ring is a common pharmacophore in central nervous system (CNS) drugs, while the 1,2,3-triazole group is known for its stability and ability to participate in hydrogen bonding. These features make the compound a promising scaffold for designing new therapeutic agents.

Recent advancements in click chemistry have further highlighted the importance of 1,2,3-triazole-containing compounds like methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate. The Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry, often utilizes such triazole derivatives due to their high yield and mild reaction conditions. This has led to increased demand for the compound in academic and industrial research settings.

From a market perspective, the demand for methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate is driven by the growing focus on precision medicine and targeted drug delivery. Pharmaceutical companies are investing heavily in the development of novel small-molecule therapeutics, and this compound serves as a critical intermediate in many synthetic pathways. Additionally, its CAS number 1895412-37-9 ensures traceability and compliance with regulatory standards, which is essential for large-scale production.

In the context of green chemistry, researchers are also exploring sustainable methods for synthesizing methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate. The use of biocatalysts and solvent-free reactions has gained traction, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This trend is particularly relevant given the increasing scrutiny on sustainable practices in the pharmaceutical industry.

For those searching for buy methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate or CAS 1895412-37-9 supplier, it is important to note that the compound is typically available through specialized chemical suppliers and research reagent providers. Due to its niche application, pricing and availability may vary depending on purity requirements and order volume. Researchers are advised to verify the certificate of analysis (CoA) and ensure compliance with local regulations before procurement.

Looking ahead, the potential of methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-5-carboxylate in drug discovery and material science remains vast. Its unique structural attributes and compatibility with modern synthetic techniques position it as a valuable tool for scientists. As the demand for innovative chemical entities grows, this compound is likely to play an increasingly prominent role in advancing research across multiple disciplines.